Cas no 23261-09-8 (Cholest-7-en-6-one,2,3,14,20,22,26-hexahydroxy-, (2b,3b,5b,22R)- (9CI))

• Product Name: Cholest-7-en-6-one,2,3,14,20,22,26-hexahydroxy-, (2b,3b,5b,22R)- (9CI)
• CAS No: 23261-09-8
• MF: C₂₇H₄₄O₇
• MW: 480.634069442749
• CID: 275010
• PubChem ID: 10162877
• Update Time: 2025-04-19

Cholest-7-en-6-one,2,3,14,20,22,26-hexahydroxy-, (2b,3b,5b,22R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholest-7-en-6-one,2,3,14,20,22,26-hexahydroxy-, (2b,3b,5b,22R)- (9CI)
• 5b-Cholest-7-en-6-one, 2b,3b,14,20,22,26-hexahydroxy-, (22R)- (8CI)
• Callinecdysone A
• 23261-09-8
• DTXSID30436277
• C16992

• Inchi： 1S/C27H44O7/c1-15(14-28)5-6-23(32)26(4,33)22-8-10-27(34)17-11-19(29)18-12-20(30)21(31)13-24(18,2)16(17)7-9-25(22,27)3/h11,15-16,18,20-23,28,30-34H,5-10,12-14H2,1-4H3/t15?,16?,18-,20+,21-,22-,23+,24+,25+,26+,27+/m0/s1
• InChI Key： JQNVCUBPURTQPQ-SVDHVIHQSA-N
• SMILES： O[C@@]12CC[C@H]([C@](C)([C@@H](CCC(C)CO)O)O)[C@@]1(C)CCC1C2=CC([C@@H]2C[C@H]([C@H](C[C@]12C)O)O)=O

Computed Properties

• Exact Mass: 480.309
• Monoisotopic Mass: 480.309
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 843
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.28
• Boiling Point: 713.2°Cat760mmHg
• Flash Point: 399.1°C
• Refractive Index: 1.596

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives